5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-[(2-chloro-4-methoxyphenoxy)methyl]-N-[(2-methoxyphenyl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H19ClN2O5/c1-25-14-7-8-19(16(21)9-14)27-12-15-10-17(23-28-15)20(24)22-11-13-5-3-4-6-18(13)26-2/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key: ARCLQGFAGMPQEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OCC2=CC(=NO2)C(=O)NCC3=CC=CC=C3OC)Cl
• Molecular Formula: C20H19ClN2O5
• Molecular Weight: 402.8 g/mol

Description

5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide, also known as Linsitinib, is a small molecule inhibitor that targets insulin-like growth factor-1 receptor (IGF-1R) and insulin receptor (IR). It is a promising drug candidate for the treatment of cancer, especially for solid tumors.

Mechanism of Action

5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide exerts its anti-tumor activity by inhibiting the signaling pathways of IGF-1R and IR, which are involved in cell growth, survival, and metabolism. By blocking these pathways, this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound can also modulate the tumor microenvironment by suppressing angiogenesis and immune evasion.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile and can be administered orally. It has a long half-life and can reach high concentrations in the tumor tissue. This compound has also been shown to be well-tolerated in clinical trials, with manageable side effects.

Advantages and Limitations for Lab Experiments

5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide is a valuable tool for studying the role of IGF-1R and IR in cancer biology. It can be used to investigate the downstream signaling pathways and the crosstalk between different signaling pathways. However, this compound may not be suitable for all types of cancer or all stages of cancer. It is important to carefully select the appropriate cell lines and animal models for the experiments.

Future Directions

There are several future directions for the research and development of 5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide. One direction is to explore the combination therapy of this compound with other targeted therapies or immunotherapies. Another direction is to investigate the potential of this compound as a radiosensitizer or chemosensitizer. Additionally, the development of biomarkers for patient selection and monitoring of treatment response is also an important direction for future research.

Synthesis Methods

The synthesis of 5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide involves several steps, including the preparation of 2-chloro-4-methoxyphenol, 2-methoxybenzylamine, and isoxazolecarboxylic acid. The final product is obtained by coupling these three compounds using appropriate reagents and conditions. The detailed synthesis method and chemical structures of the intermediates and final product can be found in the literature.

Scientific Research Applications

5-[(2-chloro-4-methoxyphenoxy)methyl]-N-(2-methoxybenzyl)-3-isoxazolecarboxamide has been extensively studied in preclinical and clinical settings for its potential anti-tumor activity. It has shown promising results in inhibiting the growth and proliferation of various cancer cell lines, including lung, breast, prostate, and ovarian cancers. This compound has also been tested in combination with other anticancer drugs to enhance their efficacy.